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This document provides a detailed protocol for the solid-phase extraction (SPE) cleanup of

samples for the analysis of glyphosate, utilizing a stable isotope-labeled internal standard such

as Glyphosate-d2. This method is designed to be a robust and reliable approach for the

quantification of glyphosate in various matrices, including environmental and food samples,

prior to analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction
Glyphosate, a widely used broad-spectrum herbicide, and its primary metabolite,

aminomethylphosphonic acid (AMPA), are of significant interest in environmental monitoring

and food safety analysis. Due to their high polarity and solubility in water, the extraction and

cleanup of these compounds from complex matrices can be challenging. Solid-phase

extraction is a crucial sample preparation technique that effectively removes interfering matrix

components and enriches the analytes of interest, leading to improved analytical sensitivity and

accuracy. The use of an isotopically labeled internal standard, such as Glyphosate-d2, is

essential for correcting matrix effects and variabilities in the analytical process, thereby

ensuring high-quality quantitative results.[1][2][3][4][5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12395753?utm_src=pdf-interest
https://www.researchgate.net/publication/221855819_Improved_sample_preparation_of_glyphosate_and_methylphosphonic_acid_by_EPA_method_6800A_and_time-of-flight_mass_spectrometry_using_novel_solid-phase_extraction
https://pubs.usgs.gov/tm/tm5a10/pdf/tm5a10.pdf
https://www.researchgate.net/publication/259285882_Determination_of_Glyphosate_its_Degradation_Product_Aminomethylphosphonic_Acid_and_Glufosinate_in_Water_by_Isotope_Dilution_and_Online_Solid-Phase_Extraction_and_Liquid_ChromatographyTandem_Mass_Spect
https://patents.google.com/patent/WO2008118899A1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9104544/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This application note details a comprehensive SPE protocol, including sample pre-treatment,

cartridge conditioning, sample loading, washing, and elution steps. The subsequent analysis by

LC-MS/MS allows for the selective and sensitive detection of glyphosate.

Experimental Protocol
This protocol outlines a general procedure for SPE cleanup. Optimization may be required for

specific sample matrices. The use of plastic labware is recommended to prevent the potential

adsorption of analytes onto glass surfaces.[6]

1. Materials and Reagents

SPE Cartridges: Molecularly Imprinted Polymer (MIP) SPE cartridges (e.g., AFFINIMIP®

SPE Glyphosate) or anion-exchange cartridges are recommended.[6][7][8][9]

Glyphosate and Glyphosate-d2 standards

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ultrapure water

Ammonia solution (35%)

Hydrochloric acid (0.1 M or 0.2 M)

EDTA disodium salt (for reconstitution)

Borate buffer (pH 9) (for derivatization methods, if required)

9-fluorenylmethylchloroformate (FMOC-Cl) (for derivatization methods, if required)[10][11]

2. Sample Preparation

The sample preparation will vary depending on the matrix.
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Water Samples: Filter the water sample through a 0.45 µm filter. For samples with high

mineral content, the addition of EDTA can prevent the complexation of glyphosate with metal

ions.[12]

Food and Soil Samples (General):

Homogenize 10 g of the sample.

Add a known amount of the Glyphosate-d2 internal standard solution.

Extract with 20 mL of a suitable extraction solvent (e.g., water or a water/methanol

mixture).

Shake or vortex vigorously for 20 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant for SPE cleanup.[10][13]

Red Wine Samples: Dilute 10 mL of red wine with 90 mL of ultrapure water. Adjust the pH to

6-8 with ammonia solution.[7][14]

Beer Samples: Degas the beer by sonication for 30 minutes. Dilute 10 mL of beer with 90 mL

of ultrapure water and adjust the pH to 6-8 with ammonia solution.[6]

3. Solid-Phase Extraction (SPE) Protocol

The following is a general protocol using a MIP SPE cartridge.

Conditioning: Condition the SPE cartridge by passing 8 mL of methanol/water (80/20 v/v),

followed by 4 mL of ultrapure water.[6]

Equilibration: Equilibrate the cartridge with 9 mL of ultrapure water.[6]

Loading: Load the prepared sample extract onto the cartridge at a flow rate of approximately

1.5 mL/min.
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Washing: Wash the cartridge to remove interfering substances. A typical wash may consist of

passing ultrapure water.

Elution: Elute the analytes (glyphosate and Glyphosate-d2) from the cartridge with 8 mL of

0.2 M HCl.[6]

4. Post-Elution Processing

Collect the eluate in a polypropylene tube.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 60°C.

Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-

MS/MS analysis, which may contain a small amount of EDTA to improve peak shape.[6][7]

5. LC-MS/MS Analysis

The analysis is typically performed using a liquid chromatograph coupled to a tandem mass

spectrometer with an electrospray ionization (ESI) source operating in negative ion mode. A

column suitable for polar analytes, such as an amino-phase or a specialized polar pesticide

column, is recommended.

Quantitative Data Summary
The following table summarizes typical performance data for glyphosate analysis using SPE

cleanup followed by LC-MS/MS. Note that specific results may vary depending on the matrix,

instrumentation, and specific SPE sorbent used.
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Analyte Matrix
SPE
Sorbent

Recovery
(%)

Limit of
Quantificati
on (LOQ)

Reference

Glyphosate Red Wine

AFFINIMIP®

SPE

Glyphosate

70 - 96% Not Specified [7][14]

AMPA Red Wine

AFFINIMIP®

SPE

Glyphosate

70 - 96% Not Specified [7][14]

Glufosinate Red Wine

AFFINIMIP®

SPE

Glyphosate

70 - 96% Not Specified [7][14]

Glyphosate Beer

AFFINIMIP®

SPE

Glyphosate

Good Not Specified [6]

AMPA Beer

AFFINIMIP®

SPE

Glyphosate

Good Not Specified [6]

Glufosinate Beer

AFFINIMIP®

SPE

Glyphosate

Good Not Specified [6]

Glyphosate Water Online SPE 99 - 114% 0.02 µg/L [2][3]

AMPA Water Online SPE 99 - 114% 0.02 µg/L [2][3]

Glyphosate Beebread

AFFINIMIP®

SPE

Glyphosate &

Oasis HLB

76 - 111% 10 µg/kg [8]

AMPA Beebread

AFFINIMIP®

SPE

Glyphosate &

Oasis HLB

76 - 111% 5 µg/kg [8]
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Glufosinate Beebread

AFFINIMIP®

SPE

Glyphosate &

Oasis HLB

76 - 111% 5 µg/kg [8]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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